Cas no 877632-32-1 (N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}cyclohexanecarboxamide)

• Product Name: N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}cyclohexanecarboxamide
• CAS No: 877632-32-1
• MF: C₂₃H₃₀FN₃O₂
• MW: 399.501609325409
• CID: 5970752
• PubChem ID: 16809851
• Update Time: 2025-05-20

N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}cyclohexanecarboxamide
• Cyclohexanecarboxamide, N-[2-[4-(4-fluorophenyl)-1-piperazinyl]-2-(2-furanyl)ethyl]-
• 877632-32-1
• N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]cyclohexanecarboxamide
• MLS001235356
• HMS3029I22
• AKOS024653652
• F2504-0220
• N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}cyclohexanecarboxamide
• SMR000808276
• N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)cyclohexanecarboxamide
• CHEMBL1603670

• Inchi： 1S/C23H30FN3O2/c24-19-8-10-20(11-9-19)26-12-14-27(15-13-26)21(22-7-4-16-29-22)17-25-23(28)18-5-2-1-3-6-18/h4,7-11,16,18,21H,1-3,5-6,12-15,17H2,(H,25,28)
• InChI Key： PLELKXNURJWMQL-UHFFFAOYSA-N
• SMILES： C1(C(NCC(N2CCN(C3=CC=C(F)C=C3)CC2)C2=CC=CO2)=O)CCCCC1

Computed Properties

• Exact Mass: 399.23220537g/mol
• Monoisotopic Mass: 399.23220537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 576.8±50.0 °C(Predicted)
• pka: 15.42±0.20(Predicted)

Additional information on N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}cyclohexanecarboxamide

Introduction to N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}cyclohexanecarboxamide (CAS No. 877632-32-1)

N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}cyclohexanecarboxamide is a sophisticated organic compound characterized by its intricate molecular structure, which integrates multiple pharmacophoric elements. This compound, identified by its CAS number 877632-32-1, has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The presence of a piperazine ring, a fluorinated phenyl group, and a furan moiety contributes to its unique chemical properties and biological activities.

The molecular architecture of N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}cyclohexanecarboxamide is designed to interact with biological targets in a highly specific manner. The piperazine moiety is well-known for its role in drug design, often serving as a key pharmacophore in central nervous system (CNS) drugs due to its ability to modulate neurotransmitter systems. Specifically, the 4-fluorophenyl group introduces a fluorine atom, which can enhance metabolic stability and binding affinity. The furan ring, on the other hand, contributes to the compound's lipophilicity and overall solubility, making it more amenable to oral administration.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological profiles. N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}cyclohexanecarboxamide represents a significant advancement in this area, as it combines multiple pharmacophores into a single molecule. This approach has shown promise in the development of drugs that can target multiple pathways simultaneously, potentially leading to more effective treatments with fewer side effects.

The compound's potential therapeutic applications are broad and span several areas of medicine. One of the most promising areas is in the treatment of neurological disorders. The piperazine ring's ability to modulate neurotransmitter activity makes this compound a candidate for drugs targeting conditions such as depression, anxiety, and schizophrenia. Additionally, the fluorinated phenyl group can enhance the compound's ability to cross the blood-brain barrier, improving its efficacy in CNS disorders.

Another area where N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}cyclohexanecarboxamide shows potential is in oncology. Preliminary studies have suggested that this compound may exhibit anti-cancer properties by inhibiting key enzymes involved in cell proliferation and survival. The unique combination of pharmacophores in its structure allows it to interact with multiple targets within cancer cells, potentially leading to more effective treatments with reduced resistance.

The synthesis of N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yilethyle}cyclohexanecarboxamide is a complex process that requires careful optimization to ensure high yield and purity. The synthesis typically involves multi-step reactions, including nucleophilic substitution, condensation reactions, and cyclization processes. Each step must be meticulously controlled to avoid side reactions and ensure the formation of the desired product.

In conclusion, N-{2- 4-(4-fluorophenyl)piperazin- 1- yl- 2- (furan- 2- yl)ethyl}cyclohexanecarboxamide (CAS No. 877632- 32- 1) is a highly promising compound with significant therapeutic potential. Its unique molecular structure and combination of pharmacophores make it an attractive candidate for further research and development in various areas of medicine. As research continues to uncover new applications for this compound, it is likely that we will see more innovative treatments emerge based on its chemical framework.